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Compound of Interest

Compound Name: Hedgehog IN-1

Cat. No.: B024166 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered when using Hedgehog IN-1, a potent inhibitor

of the Hedgehog signaling pathway. This guide is intended for researchers, scientists, and drug

development professionals working with this compound.

Understanding Hedgehog IN-1
Hedgehog IN-1 is a small molecule inhibitor of the Hedgehog (Hh) signaling pathway with an

IC50 of 70 nM.[1] The Hedgehog pathway is a crucial regulator of embryonic development and

can contribute to tumorigenesis when aberrantly activated.[2][3] Hedgehog IN-1 provides a

valuable tool for studying the roles of this pathway in various biological processes.

Hedgehog Signaling Pathway
The canonical Hedgehog signaling pathway is initiated by the binding of a Hedgehog ligand

(such as Sonic Hedgehog, SHH) to the transmembrane receptor Patched (PTCH). In the

absence of a ligand, PTCH inhibits the activity of another transmembrane protein, Smoothened

(SMO). Upon ligand binding, this inhibition is relieved, allowing SMO to transduce the signal

downstream. This ultimately leads to the activation of GLI transcription factors, which then

regulate the expression of target genes involved in cell proliferation, differentiation, and

survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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